25-((7-chloro-4-nitrobenz-2-oxa-1,3-diazole)methylamino)-27-norcholesterol
25-((7-chloro-4-nitrobenz-2-oxa-1,3-diazole)methylamino)-27-norcholesterol
Brand Name:
Vulcanchem
CAS No.:
105539-27-3
VCID:
VC0216993
InChI:
InChI=1S/C33H48N4O4/c1-20(7-6-8-21(2)36(5)28-13-14-29(37(39)40)31-30(28)34-41-35-31)25-11-12-26-24-10-9-22-19-23(38)15-17-32(22,3)27(24)16-18-33(25,26)4/h9,13-14,20-21,23-27,38H,6-8,10-12,15-19H2,1-5H3/t20-,21?,23+,24+,25+,26+,27+,32+,33-/m1/s1
SMILES:
CC(CCCC(C)N(C)C1=CC=C(C2=NON=C12)[N+](=O)[O-])C3CCC4C3(CCC5C4CC=C6C5(CCC(C6)O)C)C
Molecular Formula:
C6H12CaO12P2
Molecular Weight:
564.8 g/mol
25-((7-chloro-4-nitrobenz-2-oxa-1,3-diazole)methylamino)-27-norcholesterol
CAS No.: 105539-27-3
Main Products
VCID: VC0216993
Molecular Formula: C6H12CaO12P2
Molecular Weight: 564.8 g/mol
| CAS No. | 105539-27-3 |
|---|---|
| Product Name | 25-((7-chloro-4-nitrobenz-2-oxa-1,3-diazole)methylamino)-27-norcholesterol |
| Molecular Formula | C6H12CaO12P2 |
| Molecular Weight | 564.8 g/mol |
| IUPAC Name | (3S,8S,9S,10R,13R,14S,17S)-10,13-dimethyl-17-[(2R)-6-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]heptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C33H48N4O4/c1-20(7-6-8-21(2)36(5)28-13-14-29(37(39)40)31-30(28)34-41-35-31)25-11-12-26-24-10-9-22-19-23(38)15-17-32(22,3)27(24)16-18-33(25,26)4/h9,13-14,20-21,23-27,38H,6-8,10-12,15-19H2,1-5H3/t20-,21?,23+,24+,25+,26+,27+,32+,33-/m1/s1 |
| Standard InChIKey | RMGLSQAGXRZCPZ-OVHOIDCTSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)N(C)C1=CC=C(C2=NON=C12)[N+](=O)[O-])[C@@H]3CC[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC=C6[C@@]5(CC[C@@H](C6)O)C)C |
| SMILES | CC(CCCC(C)N(C)C1=CC=C(C2=NON=C12)[N+](=O)[O-])C3CCC4C3(CCC5C4CC=C6C5(CCC(C6)O)C)C |
| Canonical SMILES | CC(CCCC(C)N(C)C1=CC=C(C2=NON=C12)[N+](=O)[O-])C3CCC4C3(CCC5C4CC=C6C5(CCC(C6)O)C)C |
| Synonyms | 25-((7-chloro-4-nitrobenz-2-oxa-1,3-diazole)methylamino)-27-norcholesterol 25-NBD-methylamino-27-norcholesterol 25-NBD-MNC |
| PubChem Compound | 129052 |
| Last Modified | Nov 11 2021 |
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